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Introduction
Promethium-145 (Pm-145) is a radioisotope with significant potential for use in long-life

nuclear batteries, also known as radioisotope power sources. These devices convert the

energy from radioactive decay directly into electricity. While Promethium-147 (Pm-147) has

been more commonly utilized in historical applications, the longer half-life of Pm-145 presents a

compelling advantage for applications requiring sustained power over extended periods with

minimal to no maintenance. This document provides detailed application notes, experimental

protocols, and comparative data on the use of Promethium-145 in betavoltaic nuclear

batteries.

Application Notes
Promethium-145 is the most stable isotope of promethium, boasting a half-life of 17.7 years.[1]

[2][3] It decays primarily through electron capture to Neodymium-145, a stable isotope.[1][2]

This decay process releases a cascade of Auger electrons and X-rays, which can be

harnessed to generate electrical power in a betavoltaic device.

The primary application of Promethium-145 lies in low-power, long-endurance devices where

battery replacement is impractical or impossible. Potential applications include:
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Implantable Medical Devices: Powering devices such as pacemakers, neurostimulators, and

implantable drug delivery pumps where longevity and reliability are critical.[4][5] The

consistent power output of a Pm-145 battery over nearly two decades could significantly

reduce the need for repeated surgeries to replace conventional batteries.

Remote Sensors and Environmental Monitoring: Providing continuous power to sensors in

remote or harsh environments, such as deep-sea monitoring stations, polar research

equipment, and unattended ground sensors for security and environmental surveillance.

Space Applications: Powering low-power electronics on long-duration space missions,

including satellites, deep-space probes, and rovers, where solar power may be intermittent

or unavailable.[5]

Microelectronics and MEMS: Serving as an integrated power source for

microelectromechanical systems (MEMS) and other low-power microelectronic devices,

enabling autonomous operation for the device's entire lifespan.[6]

The primary advantage of Promethium-145 over the more commonly used Promethium-147 is

its significantly longer half-life (17.7 years for Pm-145 versus 2.62 years for Pm-147).[1][5] This

extended lifespan translates to a more stable and prolonged power output, making it ideal for

applications requiring operational lifetimes exceeding a decade. However, the practical

application of Pm-145 has been limited compared to Pm-147, which is a pure beta emitter and

has been more readily available as a fission product.[1][5]

Quantitative Data
The following tables summarize the key properties of Promethium-145 and compare them with

Promethium-147 for application in nuclear batteries.

Table 1: Nuclear Properties of Promethium-145 and Promethium-147
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Property Promethium-145 Promethium-147

Half-life 17.7 years[1][2][3] 2.62 years[5]

Decay Mode Electron Capture (>99%)[7] Beta Minus (β⁻)[8]

Primary Decay Product Neodymium-145 (Stable)[1][2] Samarium-147 (Stable)

Mean Electron Energy
Not directly applicable (emits

Auger electrons and X-rays)
~62 keV[4]

Specific Activity ~940 Ci/g[2] Varies with purity

Power Density
Theoretically lower than Pm-

147 due to lower decay energy
Higher than Pm-145

Table 2: Comparison of Potential Betavoltaic Performance

Parameter
Promethium-145 based
Betavoltaic

Promethium-147 based
Betavoltaic

Projected Operational Lifetime > 15 years 3 - 5 years[2]

Power Output Stability High, due to long half-life
Moderate, noticeable decay

over operational life

Shielding Requirements
Requires shielding against X-

rays

Requires shielding for beta

particles and Bremsstrahlung

radiation

Semiconductor Material

Suitability

Wide bandgap semiconductors

(e.g., SiC, Diamond)

Wide bandgap semiconductors

(e.g., SiC, Diamond)[9][10]

Theoretical Efficiency
Dependent on semiconductor

and device design

Estimated up to 21% (direct

charge)[8]

Experimental Protocols
The following protocols outline the key experimental steps for the fabrication and

characterization of a Promethium-145 based betavoltaic nuclear battery. These are
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generalized procedures and may require optimization based on specific materials and

equipment.

Protocol 1: Promethium-145 Source Preparation
Procurement and Handling:

Obtain Promethium-145 from a certified supplier, typically in the form of promethium(III)

oxide (Pm₂O₃) or promethium(III) chloride (PmCl₃).

All handling must be conducted in a shielded glovebox or hot cell facility with appropriate

radiation safety protocols in place.

Source Deposition (Thin Film Method):

Substrate Preparation: Prepare a suitable substrate, such as a thin sheet of titanium or

silicon, by cleaning it ultrasonically in acetone, isopropanol, and deionized water.

Electrospraying/Electrodeposition: Dissolve the promethium compound in a suitable

solvent. Use an electrospraying or electrodeposition technique to deposit a thin, uniform

layer of the Promethium-145 compound onto the substrate.

Annealing: Anneal the deposited layer under a controlled atmosphere to convert the

compound to a stable form (e.g., oxide) and to ensure good adhesion to the substrate.

Activity Measurement: Characterize the activity of the prepared source using a calibrated

radiation detector.

Protocol 2: Semiconductor p-n Junction Fabrication
Substrate Selection: Choose a wide bandgap semiconductor wafer, such as 4H-SiC or

diamond, for its radiation hardness and high energy conversion efficiency.[9][10]

Doping:

Create a p-n junction within the semiconductor wafer using ion implantation or epitaxial

growth techniques.
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For a 4H-SiC wafer, p-type doping can be achieved with aluminum (Al) and n-type doping

with nitrogen (N).

Contact Formation:

Deposit metal contacts on the p-type and n-type regions of the wafer using techniques like

sputtering or electron-beam evaporation.

Common contact materials for 4H-SiC include nickel/titanium for the n-type and

aluminum/titanium for the p-type.

Anneal the contacts to ensure ohmic behavior.

Device Isolation: If multiple devices are fabricated on a single wafer, use etching techniques

to isolate individual p-n junction cells.

Protocol 3: Betavoltaic Cell Assembly and
Characterization

Assembly:

In a shielded environment, carefully place the prepared Promethium-145 source in close

proximity to the fabricated semiconductor p-n junction. A common configuration is a planar

"sandwich" structure.

Ensure a vacuum or an inert gas atmosphere between the source and the semiconductor

to prevent energy loss of the emitted radiation.

Encapsulate the entire assembly in a hermetically sealed package, which also serves as a

primary radiation shield.

Electrical Characterization:

Connect the electrical contacts of the betavoltaic cell to a precision source meter or a

semiconductor parameter analyzer.

Measure the current-voltage (I-V) characteristics of the device in the dark to determine the

open-circuit voltage (Voc), short-circuit current (Isc), fill factor (FF), and maximum power
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output (Pmax).

Performance Evaluation:

Calculate the energy conversion efficiency of the battery by dividing the maximum

electrical power output by the total power emitted by the radioactive source.

Conduct long-term stability tests to monitor the degradation of the battery's performance

over time.
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Fig. 1: Experimental workflow for Pm-145 nuclear battery fabrication.
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Fig. 2: Energy conversion pathway in a Pm-145 betavoltaic cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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